Cas no 100-39-0 (Benzyl bromide)

Benzyl bromide Properties

Names and Identifiers

• (bromomethyl)-benzen
• 1-Bromotoluene
• ai3-15300
• alpha-bromo-toluen
• Bromophenylmethane
• ??benzyl bromide? (100-39-0?)??
• ALPHA-BROMOTOLUENE
• ALPHA-BROMOPHENYLMETHANE
• α-Bromotoluene (stabilized with Propylene Oxide)
• Bromomethylbenzene
• a-Bromotoluene
• cyclite
• Benzybromide
• -Bromotoluene
• Bromo Thluene
• α-bromotoluene
• BENZYL BROMIDE
• à-bromotoluene
• +Expand

• InChIKey： AGEZXYOZHKGVCM-UHFFFAOYSA-N
• Inchi： 1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
• SMILES： C1(CBr)=CC=CC=C1
• BRN： 385801

Computed Properties

• Exact Mass: 169.97311g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.97311g/mol
• Monoisotopic Mass: 169.97311g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 8
• Complexity: 55.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Very sharp; pungent; like tear gas
• Vapor Density: 5.8 (NTP, 1992) (Relative to Air)
• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: The substance decomposes slowly on contact with water producing hydrogen bromide.
• Heat of Combustion: -9,000 Btu/lb = -5,000 cal/g = -210X10+5 J/kg (est)
• Heat of Vaporization: 120 Btu/lb = 66.4 cal/g = 2.78x10+5 J/kg
• Surface Tension: 32.3 dynes/cm= 0.0323 N/m @ 20 °C
• LogP: 2.58150
• Merck: 1128
• Refractive Index: n20/D 1.575(lit.)
• Boiling Point: 198-199 °C(lit.)
• Melting Point: −3-−1 °C (lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Solubility: Miscible with benzene, carbon tetrachloride, ethanol and ether.
• Color/Form: Colorless liquid with aromatic smell and tear inducing property. [10]
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene. [19]
• Sensitiveness: Sensitive to light and humidity
• Density: 1.438 g/mL at 25 °C(lit.)

Benzyl bromide Security Information

• Symbol: GHS07
• RTECS：XS7965000
• WGK Germany：2
• Safety Instruction： 39
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1737 8(6.1) / PGII
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store in cold storage.
• PackingGroup：II
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：9-19-21

Benzyl bromide Customs Data

• HS CODE：2903 99 80